Cas no 1352397-46-6 (Methyl 3,5-difluoro-2-methylbenzoate)

• Product Name: Methyl 3,5-difluoro-2-methylbenzoate
• CAS No: 1352397-46-6
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• CID: 4951148
• PubChem ID: 74890536
• Update Time: 2024-03-01

Methyl 3,5-difluoro-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,5-difluoro-2-methylbenzoate

• Inchi： 1S/C9H8F2O2/c1-5-7(9(12)13-2)3-6(10)4-8(5)11/h3-4H,1-2H3
• InChI Key： ROPQHLXUPDZTOW-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C(=O)OC)=C1C)F

Computed Properties

• Exact Mass: 186.04923582g/mol
• Monoisotopic Mass: 186.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters